Cas no 2680543-45-5 (7-methyl-2,3-dioxo-2,3-dihydro-1H-indole-6-carboxylic acid)
7-methyl-2,3-dioxo-2,3-dihydro-1H-indole-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-6-carboxylic acid, 2,3-dihydro-7-methyl-2,3-dioxo-
- 7-methyl-2,3-dioxo-2,3-dihydro-1H-indole-6-carboxylic acid
-
- MDL: MFCD34186540
- Inchi: 1S/C10H7NO4/c1-4-5(10(14)15)2-3-6-7(4)11-9(13)8(6)12/h2-3H,1H3,(H,14,15)(H,11,12,13)
- InChI Key: FLWZIUOGRLYXRD-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC(C(O)=O)=C2C)C(=O)C1=O
7-methyl-2,3-dioxo-2,3-dihydro-1H-indole-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28309215-1g |
7-methyl-2,3-dioxo-2,3-dihydro-1H-indole-6-carboxylic acid |
2680543-45-5 | 95% | 1g |
$1256.0 | 2023-09-07 | |
| Enamine | EN300-28309215-5g |
7-methyl-2,3-dioxo-2,3-dihydro-1H-indole-6-carboxylic acid |
2680543-45-5 | 95% | 5g |
$3645.0 | 2023-09-07 | |
| Enamine | EN300-28309215-10g |
7-methyl-2,3-dioxo-2,3-dihydro-1H-indole-6-carboxylic acid |
2680543-45-5 | 95% | 10g |
$5405.0 | 2023-09-07 | |
| Enamine | EN300-28309215-0.05g |
7-methyl-2,3-dioxo-2,3-dihydro-1H-indole-6-carboxylic acid |
2680543-45-5 | 95.0% | 0.05g |
$293.0 | 2025-03-19 | |
| Enamine | EN300-28309215-0.1g |
7-methyl-2,3-dioxo-2,3-dihydro-1H-indole-6-carboxylic acid |
2680543-45-5 | 95.0% | 0.1g |
$437.0 | 2025-03-19 | |
| Enamine | EN300-28309215-0.25g |
7-methyl-2,3-dioxo-2,3-dihydro-1H-indole-6-carboxylic acid |
2680543-45-5 | 95.0% | 0.25g |
$623.0 | 2025-03-19 | |
| Enamine | EN300-28309215-0.5g |
7-methyl-2,3-dioxo-2,3-dihydro-1H-indole-6-carboxylic acid |
2680543-45-5 | 95.0% | 0.5g |
$980.0 | 2025-03-19 | |
| Enamine | EN300-28309215-1.0g |
7-methyl-2,3-dioxo-2,3-dihydro-1H-indole-6-carboxylic acid |
2680543-45-5 | 95.0% | 1.0g |
$1256.0 | 2025-03-19 | |
| Enamine | EN300-28309215-2.5g |
7-methyl-2,3-dioxo-2,3-dihydro-1H-indole-6-carboxylic acid |
2680543-45-5 | 95.0% | 2.5g |
$2464.0 | 2025-03-19 | |
| Enamine | EN300-28309215-5.0g |
7-methyl-2,3-dioxo-2,3-dihydro-1H-indole-6-carboxylic acid |
2680543-45-5 | 95.0% | 5.0g |
$3645.0 | 2025-03-19 |
7-methyl-2,3-dioxo-2,3-dihydro-1H-indole-6-carboxylic acid Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 7-methyl-2,3-dioxo-2,3-dihydro-1H-indole-6-carboxylic acid
7-Methyl-2,3-Dioxo-2,3-Dihydro-1H-Indole-6-Carboxylic Acid: A Comprehensive Overview
7-Methyl-2,3-dioxo-2,3-dihydro-1H-indole-6-carboxylic acid, with the CAS registry number 2680543-45-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a substituted indole ring system with a methyl group at position 7 and a carboxylic acid group at position 6. The presence of the dioxo group at positions 2 and 3 further contributes to its unique chemical properties.
The synthesis of 7-methyl-2,3-dioxo-2,3-dihydro-1H-indole-6-carboxylic acid involves a series of well-defined organic reactions. Researchers have employed various strategies, including cyclization reactions and oxidation processes, to achieve the desired structure. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity, making it more accessible for further studies. The stability and reactivity of this compound under different conditions have also been investigated, providing valuable insights into its potential for use in various chemical transformations.
In terms of biological activity, 7-methyl-2,3-dioxo-2,3-dihydro-1H-indole-6-carboxylic acid has shown promising results in several in vitro and in vivo studies. It has demonstrated significant antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit oxidative stress. Additionally, this compound has exhibited anti-inflammatory effects by modulating key inflammatory pathways. Recent research has highlighted its potential as a therapeutic agent for neurodegenerative diseases, where oxidative stress and inflammation play pivotal roles.
The pharmacokinetic profile of 7-methyl-2,3-dioxo-2,3-dihydro-1H-indole-6-carboxylic acid has been evaluated in preclinical models. Studies indicate that it possesses moderate bioavailability and favorable distribution characteristics. These findings suggest that the compound could be developed into an orally administered drug with minimal side effects. Furthermore, toxicological assessments have revealed that it exhibits low toxicity at therapeutic doses, making it a safe candidate for further development.
Recent advancements in computational chemistry have provided deeper insights into the molecular mechanisms underlying the biological activities of 7-methylindole derivatives. Molecular docking studies have revealed that this compound interacts with key proteins involved in cellular signaling pathways. These interactions are believed to contribute to its anti-inflammatory and antioxidant effects. Such computational approaches have significantly enhanced our understanding of the structure-function relationship of this compound.
In conclusion, 7-methylindole derivatives, particularly 7-methylindole carboxylic acids, represent a promising class of compounds with diverse biological activities. The CAS number 2680543-45-5 corresponds to a specific member of this class that has garnered attention due to its unique chemical properties and potential therapeutic applications. Ongoing research continues to unravel the full spectrum of its biological activities and mechanisms of action, paving the way for its translation into clinical practice.
2680543-45-5 (7-methyl-2,3-dioxo-2,3-dihydro-1H-indole-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)